5-Formamido-1-(3-formyloxypropyl)pyrazole

• CAS No.: 131654-78-9
• Molecular Formula: C8H11N3O3
• Molecular Weight: 197.19 g/mol
• IUPAC Name: 3-(5-formamidopyrazol-1-yl)propyl formate
• InChI: InChI=1S/C8H11N3O3/c12-6-9-8-2-3-10-11(8)4-1-5-14-7-13/h2-3,6-7H,1,4-5H2,(H,9,12)
• InChI Key: VPASZIUKRKKSQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(N=C1)CCCOC=O)NC=O

Description

5-Formamido-1-(3-formyloxypropyl)pyrazole is a useful research compound. Its molecular formula is C8H11N3O3 and its molecular weight is 197.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Amino-1-(3-hydroxypropyl)pyrazole (5.3 g) was added to a mixture of acetic anhydride (8.86 ml) and formic acid (7.08 ml) under ice-cooling. The mixture was stirred for two hours at room temperature. The reaction mixture was added to a mixture of ice-water (30 ml), ethyl acetate (30 ml) and tetrahydrofuran (60 ml), and an aqueous solution of potassium carbonate was added thereto to adjust the pH of the mixture to 7. The organic layer was separated and dried over magnesium sulfate. The magnesium sulfate was filtered off, and the filtrate was evaporated under reduced pressure to give 5-formamido-1-(3-formyloxypropyl)pyrazole (6.74 g).